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Compound of Interest

Compound Name: Boc-asn-obzl

Cat. No.: B081875 Get Quote

The selection of a reliable supplier is paramount to ensure the quality and reproducibility of

research and development outcomes. The following table summarizes key quantitative data for

Boc-Asn-OBzl and its closely related derivatives from various commercial suppliers.

Researchers should note that "Boc-L-aspartic acid 1-benzyl ester" and "Boc-L-aspartic acid α-

benzyl ester" are synonyms for Boc-Asn-OBzl.

Supplier Product Name CAS Number Purity
Molecular
Weight

Chem-Impex

Boc-L-aspartic

acid α-benzyl

ester

30925-18-9 ≥ 99% (HPLC)[1] 323.3 g/mol [1]

Chem-Impex

Boc-L-aspartic

acid β-benzyl

ester

7536-58-5
≥ 98.5% (HPLC)

[2]
323.3 g/mol [2]

Acrotein

ChemBio

Boc-L-aspartic

acid 1-benzyl

ester

30925-18-9 97% 323.341 g/mol

CymitQuimica Boc-Asn-Obzl 13512-57-7 97%[3]
322.3563 g/mol

[3]

Thermo Fisher

Scientific

N(alpha)-Boc-L-

asparagine
7536-55-2

≥98.0 to

≤102.0%
-
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Note: Purity analysis methods are specified where available. Researchers are advised to

request certificates of analysis (CoA) from suppliers for detailed batch-specific purity

information.

Experimental Protocols
Synthesis of Boc-Asn-OBzl
A general procedure for the synthesis of benzyl (S)-4-amino-2-((tert-butoxycarbonyl)amino)-4-

oxobutanoate is described below, adapted from established methods.[4]

Materials:

N-[(1,1-dimethylethoxy)carbonyl]-L-aspartic acid

Methanol

Cesium carbonate

N,N-dimethylformamide (DMF)

Benzyl bromide

Ethyl acetate

Brine

n-hexane

Procedure:

Dissolve N-[(1,1-dimethylethoxycarbonyl)amino]-L-aspartic acid (1 eq.) in methanol.

Add cesium carbonate (0.55 eq.) to the solution.

Evaporate the solvent to obtain a white solid.

Dissolve the solid in DMF to form a suspension.
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Slowly add benzyl bromide (1.1 eq.) dropwise to the suspension and stir the mixture at room

temperature overnight.

After the reaction is complete, evaporate the solvent under reduced pressure.

Dilute the residue with water and extract the product with ethyl acetate.

Wash the organic phase with brine.

Remove the solvent under reduced pressure to yield the crude product.

Suspend the crude product in n-hexane, filter, and dry under vacuum to obtain the final

product as a white solid.[4]

A more recent, streamlined one-pot synthesis involves reacting L-asparagine with Boc₂O and

sodium carbonate, followed by the direct addition of benzyl bromide and a phase-transfer

catalyst, achieving a high yield.[5]

Application in Boc/Bzl Solid-Phase Peptide Synthesis
(SPPS)
Boc-Asn-OBzl is a key reagent in the Boc/Bzl strategy for solid-phase peptide synthesis.[6]

The general workflow for incorporating an asparagine residue is as follows:

Materials:

Merrifield or MBHA resin with a growing peptide chain (free N-terminus)

Boc-Asn-OBzl

Dicyclohexylcarbodiimide (DCC) or other coupling agents

Trifluoroacetic acid (TFA)

Triethylamine or other bases for neutralization

Procedure:
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Deprotection: Remove the N-terminal Boc protecting group from the resin-bound peptide

using a solution of 20-50% TFA in a suitable solvent.[6]

Neutralization: Neutralize the resulting free amino terminus with a base like triethylamine.[6]

Coupling: Activate the carboxylic acid of Boc-Asn-OBzl with a coupling agent such as DCC

and add it to the resin to couple with the free N-terminus of the peptide. To prevent

dehydration of the asparagine side chain, pre-activation of the amino acid derivative or the

use of activating reagents other than carbodiimides is recommended.[7]

Washing: Thoroughly wash the resin to remove excess reagents and byproducts.

Repeat the deprotection, neutralization, and coupling cycle for the subsequent amino acids

in the peptide sequence.

Quality Control Methodologies
Ensuring the purity of Boc-Asn-OBzl is critical for successful peptide synthesis. The primary

methods for quality control are High-Performance Liquid Chromatography (HPLC) and Nuclear

Magnetic Resonance (NMR) spectroscopy.

High-Performance Liquid Chromatography (HPLC):

Purpose: To determine the purity of the compound and identify any impurities.

Typical Conditions:

Column: C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water, often with 0.1% trifluoroacetic acid.

Detection: UV detection at 220 nm and 254 nm.

Analysis: The purity is determined by the peak area percentage of the main product peak

relative to the total peak area. A purity of ≥98% is generally required for peptide synthesis.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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Purpose: To confirm the chemical structure of Boc-Asn-OBzl.

¹H NMR: The proton NMR spectrum should show characteristic peaks for the Boc group (a

singlet around 1.4 ppm), the benzyl group (multiplets in the aromatic region, ~7.3 ppm, and a

singlet for the CH₂ group around 5.1 ppm), and the amino acid backbone protons.

¹³C NMR: The carbon NMR spectrum provides further confirmation of the carbon framework.

Workflow and Pathway Visualizations
The following diagrams illustrate the logical flow of procuring and utilizing high-purity Boc-Asn-
OBzl in a research setting.
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Caption: Procurement and Quality Control Workflow for Boc-Asn-OBzl.
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Boc-Asn-OBzl in SPPS Cycle
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Caption: Role of Boc-Asn-OBzl in the Solid-Phase Peptide Synthesis (SPPS) cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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